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Compound of Interest

2-(Bromomethyl)-4-chloro-1-
Compound Name: ,
nitrobenzene

Cat. No.: B1338489

The proper disposal of 2-(Bromomethyl)-4-chloro-1-nitrobenzene is critical due to its
hazardous properties, including high toxicity and environmental risks. This guide provides
detailed procedures for its safe handling and disposal in a laboratory setting.

Immediate Safety and Handling Precautions

This compound is classified as toxic if swallowed, in contact with skin, or if inhaled, and is
suspected of causing genetic defects and cancer[1][2]. It also causes severe skin burns and
eye damage|[3]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) that have been inspected prior to use[4][5][6].
Eye Protection: Safety glasses and a face shield are required[4].

Body Protection: A lab coat or chemical-resistant apron. For significant handling, impervious
clothing is recommended[5].

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood|[2]
[4]. Avoid dust formation[1][2][4].

Waste Characterization and Segregation
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2-(Bromomethyl)-4-chloro-1-nitrobenzene is a halogenated organic compound. It must be
segregated from non-halogenated solvents and other waste streams to ensure proper disposal
and prevent dangerous reactions[7][8].

e Do Not mix with non-halogenated solvent waste[7].

e Do Not mix with acids, bases, or oxidizers[7][8].

e Do Not discharge into drains or sewer systems[1][2][4][5]. Discharge into the environment
must be avoided[4][5].

Property Data

Appearance Crystalline solid, light yellow[4].
Molecular Formula C7HsBrCINO:2

Molecular Weight 250.48 g/mol [3].

H301+H311+H331 (Toxic if swallowed, in
contact with skin or if inhaled), H314 (Causes
severe skin burns and eye damage), H341
(Suspected of causing genetic defects), H351
GHS Hazard Statements )
(Suspected of causing cancer), H373 (May
cause damage to organs through prolonged or
repeated exposure), H411 (Toxic to aquatic life

with long lasting effects).

EC50 - Daphnia magna (Water flea) - 2.7 mg/l -
Toxicity to Daphnia 48 h (for 1-Chloro-4-nitrobenzene, a related

compound).

Growth inhibition EC50 - Chlorella pyrenoidosa -
Toxicity to Algae 4.9 mg/l - 96 h (for 1-Chloro-4-nitrobenzene, a

related compound).

Step-by-Step Disposal and Decontamination
Protocol
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The primary and mandatory disposal method is through a licensed and approved hazardous
waste disposal contractor[9]. The material may be removed to a chemical destruction plant or
disposed of via controlled incineration with flue gas scrubbing[5].

Experimental Protocol: Waste Collection and Storage

e Container Selection:

o Collect waste in a dedicated, properly labeled, and sealed container that is compatible
with the chemical[4][7][10].

o The container must be leak-proof and kept tightly closed when not in use[4][7][10][11].

e Labeling:

o Clearly label the waste container as "Hazardous Waste," "Halogenated Organic Waste,"
and list the full chemical name: "2-(Bromomethyl)-4-chloro-1-nitrobenzene."

o Include the approximate concentration and quantity. Do not overwrite or cover existing
labels[11].

o Accumulation:

o Transfer the chemical waste into the designated container using a funnel to prevent
external contamination of the container[11].

o Do not fill the container beyond 90% of its capacity to allow for expansion[11].

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area, away from incompatible materials like strong bases or reducing agents[2][4][5].

e Disposal Request:

o Once the container is full (no more than 90%) or waste is no longer being generated,
arrange for pickup through your institution's Environmental Health and Safety (EH&S)
office or a licensed chemical waste disposal company([7].

Protocol: Spill and Contamination Cleanup
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o Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate
ventilation[1].

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains[4][5].

e Cleanup:

o For solid spills, carefully sweep up the material and place it into a suitable, sealed
container for disposal. Avoid creating dust[1][2][4].

o Use spark-proof tools and explosion-proof equipment if necessary[5].
o Decontamination:
o Wash contaminated clothing and equipment before reuse[9].

o Thoroughly decontaminate the spill area with an appropriate solvent and then soap and
water. Collect all cleaning materials as hazardous waste.

Disposal Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for proper disposal and the key hazards
associated with the compound.
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Preparation & Handling

Identify Waste Chemical:
2-(Bromomethyl)-4-chloro-1-nitrobenzene

Wear Full PPE
(Gloves, Face Shield, Lab Coat)

Select Compatible, Labeled
Halogenated Waste Container

Waste Collection

Carefully Transfer Waste Follow Spill Cleanup Protocol:
(Use Fume Hood, Avoid Spills/Dust) Contain, Collect, Decontaminate

Dispose of cleanup mjaterial
as hazardous wagte

Securely Seal Container
(Do not exceed 90% capacity)

Storage & Disposal

Store in Designated, Ventilated
Secondary Containment Area

Arrange Pickup via EH&S
or Approved Waste Contractor

Final Disposal:
Licensed Incineration
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2-(Bromomethyl)-4-chloro-1-nitrobenzene

InHerent Hazards

Health Hazard A/
- Toxic (All Routes) Physical Hazard Environmental Hazard
- Corrosive - Dust can be explosive - Toxic to aquatic life
- Suspected Carcinogen/Mutagen

I N\

Mandatory Actions

Waste Segregation Engineering Controls & PPE
- Collect as Halogenated Organic Waste - Use Chemical Fume Hood
- Isolate from Incompatibles - Wear Full Protective Gear

Final Disposal
- Use Approved Waste Disposal Plant
- Prohibit Drain/Sewer Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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